Cas no 946236-08-4 (3-5-(butylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl-1H-indole)

• Product Name: 3-5-(butylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl-1H-indole
• CAS No: 946236-08-4
• MF: C₂₀H₁₉FN₄S
• MW: 366.455065965652
• CID: 5763015
• PubChem ID: 5183201
• Update Time: 2025-07-16

3-5-(butylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-[5-(butylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]-1H-indole
• 946236-08-4
• F0653-0765
• 3-[5-butylsulfanyl-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]-1H-indole
• 3-(5-(butylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl)-1H-indole
• AKOS024592509
• 1H-Indole, 3-[5-(butylthio)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl]-
• 3-5-(butylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl-1H-indole

• Inchi： 1S/C20H19FN4S/c1-2-3-12-26-20-24-23-19(25(20)15-10-8-14(21)9-11-15)17-13-22-18-7-5-4-6-16(17)18/h4-11,13,22H,2-3,12H2,1H3
• InChI Key： GMNIKVKMDVSHFD-UHFFFAOYSA-N
• SMILES： S(CCCC)C1=NN=C(C2=CNC3C=CC=CC2=3)N1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 366.13144596g/mol
• Monoisotopic Mass: 366.13144596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 595.4±60.0 °C(Predicted)
• pka: 14.99±0.30(Predicted)

Additional information on 3-5-(butylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl-1H-indole

Recent Advances in the Study of 3-5-(butylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl-1H-indole (CAS: 946236-08-4)

The compound 3-5-(butylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl-1H-indole (CAS: 946236-08-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazole and indole scaffold, has been investigated for its unique pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its synthesis, structural characterization, and biological activities, shedding light on its mechanism of action and potential as a lead compound for drug development.

One of the key areas of research has focused on the compound's ability to interact with specific biological targets. Preliminary in vitro studies have demonstrated that 3-5-(butylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl-1H-indole exhibits potent inhibitory activity against certain kinases and proteases, which are implicated in various disease pathways. For instance, its interaction with the ATP-binding site of kinases suggests potential applications in oncology, where kinase inhibitors are a cornerstone of targeted therapy. Additionally, its structural features, such as the butylsulfanyl and fluorophenyl groups, contribute to its binding affinity and selectivity, making it a promising candidate for further optimization.

Recent synthetic approaches to this compound have also been refined to improve yield and purity. A study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis route that leverages palladium-catalyzed cross-coupling reactions to introduce the butylsulfanyl moiety. This method not only enhances the efficiency of the synthesis but also allows for the incorporation of various substituents, enabling structure-activity relationship (SAR) studies. These SAR studies have been instrumental in identifying key structural modifications that enhance the compound's pharmacological profile while minimizing off-target effects.

In vivo studies have further validated the therapeutic potential of 3-5-(butylsulfanyl)-4-(4-fluorophenyl)-4H-1,2,4-triazol-3-yl-1H-indole. Animal models of inflammatory diseases and certain cancers have shown promising results, with the compound demonstrating efficacy in reducing disease markers and improving survival rates. Notably, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, providing insights into its potential as an orally administered drug. However, challenges such as toxicity and drug-drug interactions remain to be addressed in future studies.

Looking ahead, the compound's versatility and unique chemical structure position it as a valuable tool for both basic research and drug discovery. Ongoing research aims to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, where its mechanism of action may offer new avenues for treatment. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, ultimately contributing to the development of novel therapeutics.